Cas no 828269-24-5 (Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate)

Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate structure
828269-24-5 structure
Product Name:Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate
CAS No:828269-24-5
MF:C19H20O6
MW:344.358506202698
CID:681607
PubChem ID:71416990
Update Time:2025-04-19

Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate
    • acetic acid,[4-[2-(4-hydroxy-3-methoxyphenyl)ethenyl]phenyl] acetate
    • Acetic acid--4-[2-(4-hydroxy-3-methoxyphenyl)ethenyl]phenyl acetate (1/1)
    • 828269-24-5
    • DTXSID60836342
    • Inchi: 1S/C17H16O4.C2H4O2/c1-12(18)21-15-8-5-13(6-9-15)3-4-14-7-10-16(19)17(11-14)20-2;1-2(3)4/h3-11,19H,1-2H3;1H3,(H,3,4)
    • InChI Key: HMAVGZJDVLBCRM-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C=CC1C=CC(=CC=1)OC(C)=O)O.OC(C)=O

Computed Properties

  • Exact Mass: 344.12598835g/mol
  • Monoisotopic Mass: 344.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 93.1Ų
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